Cas no 1710472-48-2 (4-Chloro-8-methyl-5,6,7,8-tetrahydropteridine)
4-Chloro-8-methyl-5,6,7,8-tetrahydropteridine Chemical and Physical Properties
Names and Identifiers
-
- 4-Chloro-8-methyl-5,6,7,8-tetrahydropteridine
- 4-chloro-8-methyl-6,7-dihydro-5H-pteridine
- 4-CHLORO-8-METHYL-5,6,7,8-TETRAHYDRO-PTERIDINE
-
- Inchi: 1S/C7H9ClN4/c1-12-3-2-9-5-6(8)10-4-11-7(5)12/h4,9H,2-3H2,1H3
- InChI Key: AESPQAJLORDANT-UHFFFAOYSA-N
- SMILES: ClC1=C2C(=NC=N1)N(C)CCN2
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 166
- XLogP3: 1.4
- Topological Polar Surface Area: 41
4-Chloro-8-methyl-5,6,7,8-tetrahydropteridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM467339-1g |
4-CHLORO-8-METHYL-5,6,7,8-TETRAHYDRO-PTERIDINE |
1710472-48-2 | 95%+ | 1g |
$605 | 2023-02-02 | |
| Enamine | EN300-6474391-0.05g |
4-chloro-8-methyl-5,6,7,8-tetrahydropteridine |
1710472-48-2 | 95.0% | 0.05g |
$262.0 | 2025-03-15 | |
| Enamine | EN300-6474391-0.1g |
4-chloro-8-methyl-5,6,7,8-tetrahydropteridine |
1710472-48-2 | 95.0% | 0.1g |
$392.0 | 2025-03-15 | |
| Enamine | EN300-6474391-0.25g |
4-chloro-8-methyl-5,6,7,8-tetrahydropteridine |
1710472-48-2 | 95.0% | 0.25g |
$559.0 | 2025-03-15 | |
| Enamine | EN300-6474391-0.5g |
4-chloro-8-methyl-5,6,7,8-tetrahydropteridine |
1710472-48-2 | 95.0% | 0.5g |
$879.0 | 2025-03-15 | |
| Enamine | EN300-6474391-1.0g |
4-chloro-8-methyl-5,6,7,8-tetrahydropteridine |
1710472-48-2 | 95.0% | 1.0g |
$1129.0 | 2025-03-15 | |
| Enamine | EN300-6474391-2.5g |
4-chloro-8-methyl-5,6,7,8-tetrahydropteridine |
1710472-48-2 | 95.0% | 2.5g |
$2211.0 | 2025-03-15 | |
| Enamine | EN300-6474391-5.0g |
4-chloro-8-methyl-5,6,7,8-tetrahydropteridine |
1710472-48-2 | 95.0% | 5.0g |
$3273.0 | 2025-03-15 | |
| Enamine | EN300-6474391-10.0g |
4-chloro-8-methyl-5,6,7,8-tetrahydropteridine |
1710472-48-2 | 95.0% | 10.0g |
$4852.0 | 2025-03-15 | |
| Aaron | AR01DWIH-50mg |
4-CHLORO-8-METHYL-5,6,7,8-TETRAHYDRO-PTERIDINE |
1710472-48-2 | 95% | 50mg |
$386.00 | 2025-02-09 |
4-Chloro-8-methyl-5,6,7,8-tetrahydropteridine Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
Additional information on 4-Chloro-8-methyl-5,6,7,8-tetrahydropteridine
4-Chloro-8-methyl-5,6,7,8-tetrahydropteridine: A Comprehensive Overview
The compound 4-Chloro-8-methyl-5,6,7,8-tetrahydropteridine (CAS No. 1710472-48-2) is a structurally unique pteridine derivative that has garnered significant attention in the fields of organic chemistry and pharmacology. Pteridines are a class of heterocyclic compounds characterized by a bicyclic structure consisting of two fused pyrimidine rings. The 4-chloro and 8-methyl substituents in this compound introduce distinct chemical properties and biological activities, making it a subject of interest for researchers exploring its potential applications in drug discovery and chemical synthesis.
Recent studies have highlighted the importance of pteridine derivatives in various biological processes. For instance, 4-Chloro-8-methyl-5,6,7,8-tetrahydropteridine has been investigated for its role in modulating cellular signaling pathways and its potential as a lead compound in the development of anti-cancer agents. The tetrahydro form of the molecule suggests a reduced pteridine structure, which may enhance its bioavailability and pharmacokinetic properties compared to its fully oxidized counterparts.
One of the key aspects of this compound is its ability to interact with specific biological targets. Research has shown that 4-Chloro-8-methyl-5,6,7,8-tetrahydropteridine can inhibit certain enzymes involved in cell proliferation and survival pathways. This makes it a promising candidate for therapeutic interventions in diseases characterized by uncontrolled cell growth, such as various types of cancers. Moreover, the chlorine substituent at the 4-position introduces electronic effects that can modulate the compound's reactivity and binding affinity to protein targets.
The synthesis of 4-Chloro-8-methyl-5,6,7,8-tetrahydropteridine involves a series of carefully designed organic reactions. Starting from readily available pteridine precursors, chemists employ methods such as nucleophilic substitution and reduction to introduce the desired substituents. The methyl group at the 8-position is typically introduced through alkylation reactions or by utilizing methylating agents under controlled conditions. The chlorine substitution is achieved through halogenation techniques that ensure regioselectivity and high yields.
In terms of applications beyond drug discovery, 4-Chloro-8-methyl-5,6,7,8-tetrahydropteridine has shown potential in chemical catalysis and materials science. Its unique electronic structure allows it to act as a catalyst in certain organic transformations or as a building block for constructing advanced materials with tailored properties. Researchers are actively exploring these avenues to unlock new functionalities for this compound.
From an environmental standpoint, understanding the degradation pathways and ecological impact of 4-Chloro-8-methyl-5,6,7,8-tetrahydropteridine is crucial for its safe use and disposal. Studies have indicated that the compound undergoes biodegradation under specific environmental conditions; however, further research is needed to assess its long-term effects on ecosystems.
In conclusion,4-Chloro-8-methyl-5
1710472-48-2 (4-Chloro-8-methyl-5,6,7,8-tetrahydropteridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)